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Compound of Interest

Compound Name: Resorantel

Cat. No.: B1216813

For Researchers, Scientists, and Drug Development Professionals

Introduction

Resorantel is a salicylanilide anthelmintic agent primarily used in veterinary medicine. This
technical guide provides a comprehensive overview of its chemical structure, physicochemical
properties, pharmacokinetics, and pharmacodynamics, along with relevant experimental
protocols and a proposed synthesis workflow.

Chemical Structure and Identifiers

Resorantel, with the systematic IUPAC name N-(4-bromophenyl)-2,6-dihydroxybenzamide, is
a halogenated salicylanilide. Its chemical structure consists of a 2,6-dihydroxybenzamide
moiety linked to a 4-bromophenyl group.
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Identifier Value

IUPAC Name N-(4-bromophenyl)-2,6-dihydroxybenzamide
CAS Number 20788-07-2

Molecular Formula C13H10BrNOs

Molecular Weight 308.13 g/mol

SMILES ;:rl);CC(:C(C(:Cl)O)C(:O)NCZ:CC:C(C:CZ)
InChl Key IHYNKGRWCDKNEG-UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of Resorantel are crucial for its formulation and understanding
its biological activity.

Property Value

Melting Point Not available

Boiling Point Not available

Solubility Soluble in Dimethyl Sulfoxide (DMSO)[1]
pKa Not available

LogP (XLogP3) 3.3

Pharmacodynamics and Mechanism of Action

Resorantel is effective against various parasitic helminths, particularly cestodes such as
Thysaniezia and Moniezia species, and to a moderate extent, trematodes like
Paramphistomum species in sheep.

The primary mechanism of action of salicylanilides, including Resorantel, involves the
uncoupling of oxidative phosphorylation in the mitochondria of the parasite. This disruption of
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the mitochondrial membrane potential leads to a failure in ATP synthesis, ultimately causing
energy depletion, paralysis, and death of the parasite.

Proton Gradient
(8p)

Decreases

ATP Production Paralysis & Death

ATP Synthase

Resorantel Enters

Click to download full resolution via product page

Caption: Proposed mechanism of action of Resorantel.

Pharmacokinetics

Limited information is available on the detailed pharmacokinetics of Resorantel. In vitro studies
have shown that Resorantel can be hydroxylated by mammalian microsomal enzymes.
However, it does not appear to be metabolized by the helminths Moniezia expansa or Ascaris
suum. This suggests that the host animal metabolizes the drug, while the parasite is exposed
to the parent compound. Further in vivo studies are required to fully elucidate the absorption,
distribution, metabolism, and excretion (ADME) profile of Resorantel.

Synthesis

A specific, detailed synthesis protocol for Resorantel is not readily available in the public
domain. However, based on the general synthesis of salicylanilides, a plausible synthetic route
can be proposed. The synthesis would likely involve the amidation of a salicylic acid derivative
with an aniline derivative.

Reactants

Reaction Product
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4-Bromoaniline

2,6-Dihydroxybenzoic acid
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Caption: Proposed synthesis workflow for Resorantel.

Experimental Protocols
Anthelmintic Efficacy in Sheep

In vivo studies to determine the anthelmintic efficacy of Resorantel have been conducted in
sheep naturally infected with parasites. A general protocol for such a study is outlined below.

1. Animal Selection: Select a group of sheep with confirmed parasitic infections. 2. Treatment:
Administer Resorantel orally at a specified dosage. A control group should receive a placebo.
3. Fecal Egg Count Reduction (FECR) Test: Collect fecal samples before and after treatment to
determine the reduction in parasite egg counts. 4. Post-mortem Examination: In some studies,
animals may be euthanized to count the number of adult worms remaining in the
gastrointestinal tract to determine the percentage of worm reduction.

High-Performance Liquid Chromatography (HPLC) for
Analysis

While a specific HPLC method for Resorantel is not detailed, a general reverse-phase HPLC
method for the analysis of salicylanilides can be adapted.

1. Instrumentation: A standard HPLC system with a UV detector. 2. Column: A C18 reversed-
phase column. 3. Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol)
and an aqueous buffer (e.g., phosphate buffer) at a specific ratio and pH. 4. Detection: UV
detection at a wavelength determined by the UV spectrum of Resorantel. 5. Quantification:
The concentration of Resorantel in a sample can be determined by comparing its peak area to
that of a known standard.

Conclusion

Resorantel is an established veterinary anthelmintic with a well-defined chemical structure.
While its general mechanism of action as a salicylanilide is understood, there are notable gaps
in the publicly available data regarding its specific physicochemical properties, a detailed
synthesis protocol, and a comprehensive pharmacokinetic profile. Further research in these
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areas would provide a more complete understanding of this compound and could aid in the
development of new anthelmintic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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